Cas no 67938-73-2 (Imidazo[1,5-a]pyridine-1-carboxylicacid, 3-methyl-6-nitro-, ethyl ester)

• Product Name: Imidazo[1,5-a]pyridine-1-carboxylicacid, 3-methyl-6-nitro-, ethyl ester
• CAS No: 67938-73-2
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 523404
• PubChem ID: 321443
• Update Time: 2025-04-19

Imidazo[1,5-a]pyridine-1-carboxylicacid, 3-methyl-6-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-carboxylicacid, 3-methyl-6-nitro-, ethyl ester
• ethyl 3-methyl-6-nitroimidazo[1,5-a]pyridine-1-carboxylate
• 1-Ethoxycarbonyl-3-methyl-6-nitroimidazo< 1,5-a> pyridin
• 3-methyl-6-nitro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester
• AC1L84AA
• NSC272326
• 67938-73-2
• DTXSID30313554
• NSC-272326

• Inchi： 1S/C11H11N3O4/c1-3-18-11(15)10-9-5-4-8(14(16)17)6-13(9)7(2)12-10/h4-6H,3H2,1-2H3
• InChI Key： QCFQKJCHHQWJOE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C=CC(=CN2C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.07503
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 86.74
• LogP: 2.25080